2-Methyl-5,6,7,8-tetrahydroquinolin-4-amine

• IUPAC Name: 2-methyl-5,6,7,8-tetrahydroquinolin-4-amine
• InChI: InChI=1S/C10H14N2/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h6H,2-5H2,1H3,(H2,11,12)
• InChI Key: FTGOJKPUJODQKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2CCCCC2=N1)N
• Molecular Formula: C10H14N2
• DSSTOX Substance ID: DTXSID80975883
• Molecular Weight: 162.23 g/mol
• CAS No.: 6047-82-1, 22345-79-5

Description

“2-Methyl-5,6,7,8-tetrahydroquinolin-4-amine” is a chemical compound with the CAS Number: 22345-79-5. It has a molecular weight of 162.23. The compound is stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of a small library of 8-substituted 2-methyl-5,6,7,8-tetrahydroquinoline derivatives is presented. All the compounds were tested for their antiproliferative activity in non-cancer human dermal microvascular endothelial cells (HMEC-1) and cancer cells.

Molecular Structure Analysis

The IUPAC name of the compound is 2-methyl-5,6,7,8-tetrahydro-4-quinolinamine. The InChI Code is 1S/C10H14N2/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h6H,2-5H2,1H3,(H2,11,12).

Chemical Reactions Analysis

The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine.

Physical And Chemical Properties Analysis

The compound has a melting point of 150-153. It is stored at room temperature and is available in powder form.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Redox-Annulations and C-H Functionalization : Amines, including 1,2,3,4-tetrahydroisoquinoline, undergo redox-neutral annulations with specific substrates like 2-methyl-3,5-dinitrobenzaldehyde, facilitating dual C-H functionalization. These transformations highlight the utility of such amines in synthesizing complex organic molecules through efficient pathways (Paul, Adili, & Seidel, 2019).

• Synthesis of Alkaloids : A novel synthetic approach towards the synthesis of 2-alkyl-tetrahydroquinolines, which are important for the construction of naturally occurring alkaloids, demonstrates the versatility of such compounds in organic synthesis (Shahane et al., 2008).

Biological Implications and Applications

• Endogenous Amines in Neurology : The identification of tetrahydroisoquinolines as endogenous amines in the brain suggests their potential role in neurological conditions. These compounds are analogues of substances known to induce parkinsonism, indicating their relevance in studying Parkinson's disease and related disorders (Kohno, Ohta, & Hirobe, 1986).

• Sensing Properties : Quinoline-based isomers have been investigated for their sensing properties towards metal ions like Al3+ and Zn2+, showcasing the application of these compounds in developing fluorescence sensors for environmental and biological monitoring (Hazra et al., 2018).

Applications in Material Science

• N-Methylation Using CO2 and H2 : The methylation of quinolines, leading to the synthesis of methyl-tetrahydroquinolines using CO2 and H2, exemplifies the application of these compounds in material science, particularly in the development of novel synthetic routes that are environmentally benign (He et al., 2017).

Mechanism of Action

The most active compound ®-5a was able to affect cell cycle phases and to induce mitochondrial membrane depolarization and cellular ROS production in A2780 cells.

Safety and Hazards

The compound has the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.